Cas no 85092-98-4 (4-(Methylthio)-2-(trifluoromethyl)phenol)

• Product Name: 4-(Methylthio)-2-(trifluoromethyl)phenol
• CAS No: 85092-98-4
• MF: C₈H₇F₃OS
• MW: 208.200791597366
• CID: 5530196
• Update Time: 2025-06-09

4-(Methylthio)-2-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(methylthio)-2-(trifluoromethyl)-
• 4-(Methylthio)-2-(trifluoromethyl)phenol

• Inchi： 1S/C8H7F3OS/c1-13-5-2-3-7(12)6(4-5)8(9,10)11/h2-4,12H,1H3
• InChI Key： QGNXAYCLQGGPFT-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(SC)C=C1C(F)(F)F

Additional information on 4-(Methylthio)-2-(trifluoromethyl)phenol

Introduction to 4-(Methylthio)-2-(trifluoromethyl)phenol (CAS No. 85092-98-4)

4-(Methylthio)-2-(trifluoromethyl)phenol (CAS No. 85092-98-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, featuring a phenolic moiety combined with a methylthio and trifluoromethyl substituent, exhibits distinct chemical reactivity and potential applications in various industrial and scientific domains.

The molecular structure of 4-(Methylthio)-2-(trifluoromethyl)phenol consists of a benzene ring substituted with a hydroxyl group at the 2-position, a methylthio group at the 4-position, and a trifluoromethyl group at the 2-position. This arrangement imparts specific electronic and steric characteristics to the molecule, making it a valuable intermediate in synthetic chemistry. The presence of both electron-withdrawing (trifluoromethyl) and electron-donating (methylthio) groups enhances its versatility in chemical transformations.

In recent years, research on 4-(Methylthio)-2-(trifluoromethyl)phenol has been driven by its potential applications in pharmaceutical development. The compound’s ability to act as a building block for more complex molecules has been explored in the synthesis of active pharmaceutical ingredients (APIs). Its phenolic group provides a site for further functionalization, while the methylthio and trifluoromethyl groups contribute to the overall stability and bioavailability of derived compounds.

One of the most promising areas of research involving 4-(Methylthio)-2-(trifluoromethyl)phenol is its role in the development of novel agrochemicals. The trifluoromethyl group is known to enhance the lipophilicity and metabolic stability of molecules, making them more effective as pesticides or herbicides. Additionally, the methylthio group can participate in sulfur-based cross-coupling reactions, which are widely used in organic synthesis. These properties make 4-(Methylthio)-2-(trifluoromethyl)phenol an attractive candidate for designing next-generation agrochemical formulations.

Furthermore, the compound has shown potential in materials science applications. The combination of fluorine atoms and sulfur-containing groups can influence the electronic properties of materials, making them suitable for use in organic electronics or specialty polymers. Researchers have been investigating how 4-(Methylthio)-2-(trifluoromethyl)phenol can be incorporated into conductive polymers or used as a precursor for liquid crystal displays (LCDs). The unique interplay between electron delocalization and steric hindrance in this molecule offers exciting possibilities for developing advanced materials.

The synthesis of 4-(Methylthio)-2-(trifluoromethyl)phenol typically involves multi-step organic reactions, often starting from commercially available aromatic precursors. Key steps include halogenation followed by nucleophilic substitution with methylthiolate or trifluoromethylation reactions. Advances in catalytic methods have made these processes more efficient and environmentally friendly, aligning with global trends toward sustainable chemistry.

In terms of biological activity, preliminary studies suggest that derivatives of 4-(Methylthio)-2-(trifluoromethyl)phenol may exhibit antimicrobial properties. The phenolic group is known to have bioactive potential, and modifications to this core structure can lead to compounds with enhanced efficacy against bacteria or fungi. While further research is needed to fully elucidate its pharmacological profile, 4-(Methylthio)-2-(trifluoromethyl)phenol represents an important scaffold for drug discovery efforts.

The compound’s handling and storage require careful consideration due to its reactivity. It should be stored under inert conditions to prevent degradation, typically in amber glass containers under nitrogen or argon atmosphere. Proper personal protective equipment (PPE), including gloves and safety goggles, is essential when working with this chemical to ensure safety in laboratory settings.

As interest in fluorinated compounds continues to grow across multiple industries, the demand for intermediates like 4-(Methylthio)-2-(trifluoromethyl)phenol is expected to rise. Its unique structural features make it a valuable asset for chemists engaged in drug development, agrochemical innovation, and advanced material design. Future research will likely focus on optimizing synthetic routes and exploring new applications where this versatile compound can contribute.